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Compound of Interest

Compound Name: L-Ascorbic acid-13C

Cat. No.: B1146135

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular weight of L-Ascorbic acid-
13Ce, a stable isotope-labeled form of Vitamin C. This isotopically labeled compound is a critical
tool in various research applications, including metabolic studies, pharmacokinetics, and as an
internal standard in mass spectrometry-based quantification.

Molecular Composition and Isotopic Enrichment

L-Ascorbic acid-*3Ce is a variant of L-Ascorbic acid where all six carbon atoms have been
replaced with the stable isotope carbon-13 (*3C). The molecular formula for L-Ascorbic acid-
13Cs is 18CeHs0e.[1][2] This isotopic enrichment is crucial for distinguishing the labeled
compound from its naturally occurring counterpart in biological systems. The minimum isotopic
enrichment for commercially available L-Ascorbic acid-13Ce is typically 99 atom % 13C.[1][3]

Physicochemical Data

The key quantitative data for L-Ascorbic acid-13Ce are summarized in the table below. This
information is essential for accurate experimental design and data interpretation.
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Property Value Source
Molecular Formula 13C6Hs06 [1112]
Molecular Weight 182.08 g/mol [11[31[41[5]
Monoisotopic Mass 182.05221698 Da [4]

Purity >98% [31[5]
Isotopic Purity 99 atom % 13C [1][3]
Appearance White to off-white powder

Melting Point 193 °C

Calculation of Molecular Weight

The molecular weight of L-Ascorbic acid-13Cs is calculated based on the atomic weights of its
constituent isotopes. The calculation methodology is detailed below.

Experimental Protocol: Molecular Weight Calculation

Objective: To determine the molecular weight of L-Ascorbic acid-*3Ce based on its molecular
formula and the atomic weights of its isotopes.

Materials:

Molecular Formula: 33CeHsOs

Atomic weight of Carbon-13 (13C)

Atomic weight of Hydrogen (*H)

Atomic weight of Oxygen (1¢0)
Procedure:
« ldentify the number of atoms of each element in the molecular formula.

o Carbon (32C): 6

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.sigmaaldrich.com/HK/zh/product/aldrich/795097
https://www.simsonpharma.com/product/l-ascorbic-acid-13c6
https://www.sigmaaldrich.com/HK/zh/product/aldrich/795097
https://www.schd-shimadzu.com/en/stable-labeled-standards/2542-166341--13C6-L-Ascorbic-acid.html
https://pubchem.ncbi.nlm.nih.gov/compound/L-Ascorbic-Acid-13C6
https://www.biocompare.com/11119-Chemicals-and-Reagents/22068241-L-Ascorbic-acid-13C6/?pda=11119%7C22068241_0_0%7C%7C13%7CL-Ascorbic%20acid
https://pubchem.ncbi.nlm.nih.gov/compound/L-Ascorbic-Acid-13C6
https://www.schd-shimadzu.com/en/stable-labeled-standards/2542-166341--13C6-L-Ascorbic-acid.html
https://www.biocompare.com/11119-Chemicals-and-Reagents/22068241-L-Ascorbic-acid-13C6/?pda=11119%7C22068241_0_0%7C%7C13%7CL-Ascorbic%20acid
https://www.sigmaaldrich.com/HK/zh/product/aldrich/795097
https://www.schd-shimadzu.com/en/stable-labeled-standards/2542-166341--13C6-L-Ascorbic-acid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Hydrogen (*H): 8
o Oxygen (*¢0): 6
» Obtain the standard atomic weights for each isotope.
o 13C=13.00335u
o IH=1.00784 u
o 160 =15.99491 u

o Calculate the total mass for each element by multiplying the number of atoms by its atomic
weight.

o Total Carbon Mass = 6 * 13.00335 u = 78.0201 u
o Total Hydrogen Mass =8 * 1.00784 u = 8.06272 u
o Total Oxygen Mass = 6 * 15.99491 u = 95.96946 u
e Sum the total masses of all elements to determine the molecular weight.
o Molecular Weight = 78.0201 u + 8.06272 u + 95.96946 u = 182.05228 u
o Convert the unified atomic mass units (u) to g/mol . The numerical value remains the same.
o Molecular Weight = 182.05 g/mol

Note: The slight difference between the calculated value and the reported value of 182.08
g/mol can be attributed to the use of average atomic weights of the elements in the reported
values, which account for the natural abundance of all stable isotopes.

Molecular Structure and Composition

The following diagram illustrates the elemental composition of L-Ascorbic acid-3Ce.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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